N-(3,4-dichlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine

• IUPAC Name: N-(3,4-dichlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine
• InChI: InChI=1S/C10H10Cl2N2S/c11-8-3-2-7(6-9(8)12)14-10-13-4-1-5-15-10/h2-3,6H,1,4-5H2,(H,13,14)
• InChI Key: CXSKSYHKTWRGRM-UHFFFAOYSA-N
• Canonical SMILES: C1CN=C(SC1)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C10H10Cl2N2S
• Molecular Weight: 261.17 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate 3,4-dichlorophenyl derivative with a suitable precursor for the 5,6-dihydro-4H-1,3-thiazin-2-amine moiety. The exact synthetic route would depend on the available starting materials and the desired conditions for the reaction.

Molecular Structure Analysis

The molecular structure of this compound, as inferred from its name, would consist of a 1,3-thiazine ring attached to a phenyl ring via a nitrogen atom. The phenyl ring would have chlorine substituents at the 3rd and 4th positions. The thiazine ring would be partially saturated, with additional hydrogen atoms at the 5th and 6th positions.

Chemical Reactions Analysis

As a thiazine derivative, this compound could potentially undergo a variety of chemical reactions. The presence of the amine group might allow for reactions involving the formation or breaking of N-H bonds. The dichlorophenyl group could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups. As a compound containing both aromatic and heterocyclic rings, it would likely be relatively stable and could potentially have moderate to low solubility in water.

Scientific Research Applications

Synthesis and Structural Characterization

• N-(3,4-dichlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine and its derivatives have been synthesized and characterized, indicating their utility in various chemical studies. One such derivative, N-(2,6-dichlorophenyl)-4-(naphthalen-2-yl)-1,3-thiazol-2-amine, was synthesized and structurally characterized, showcasing its crystal structure and physical parameters (GayathriB. et al., 2019).

Catalysis and Chemical Reactions

• Derivatives of N-(3,4-dichlorophenyl)-5,6-dihydro-4H-1,3-thiazin-2-amine have been employed in catalytic processes. For example, the use of cellulose-SO3H as a biodegradable solid acid catalyst in the synthesis of related compounds like 3,4-dihydroquinoxalin-2-amine and 4H-benzo[b][1,4]thiazin-2-amine demonstrates the compound's relevance in organic synthesis (Mofakham et al., 2012).

Coordination Chemistry and Biological Influence

• Studies on zinc(II) complexes of related thiazine derivatives highlight their potential in coordination chemistry and biological systems. Specifically, the zinc(II) complexes were characterized, and their influence on the phagocytic activity of human neutrophils was examined, indicating potential biomedical applications (Barros-García et al., 2006).

Antimicrobial and Anti-inflammatory Properties

• Some derivatives have been studied for their biological activities. For example, N-aryl-4-aryl-1,3-thiazole-2-amine derivatives have been evaluated for their anti-inflammatory activity and inhibition of 5-lipoxygenase, indicating their potential therapeutic applications (Suh et al., 2012).